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Compound of Interest

Compound Name: 3-Methoxypropanoic acid

CAS No.: 38094-42-7

Cat. No.: B7771304

Get Quote

Executive Summary
3-Methoxypropanoic acid (3-MPA) (CAS: 2544-06-1) is a naturally occurring short-chain ether

carboxylic acid, distinct from its anthropogenic perfluorinated analog (PFMPA) often detected in

environmental water screens.[1] While the perfluorinated derivative is a persistent pollutant, the

non-fluorinated 3-MPA is a biogenic secondary metabolite produced primarily by soil-dwelling

bacteria and endophytic microorganisms.[2]

This guide details the biogenic origins, metabolic pathways, and ecological functions of 3-MPA.

It provides researchers with the necessary protocols to distinguish, extract, and quantify this

compound from complex biological matrices, highlighting its emerging role as a nematicidal

agent and microbial volatile organic compound (mVOC).

Part 1: Biogenic Origins & Ecological Context[1][2]
The "Natural" vs. "Anthropogenic" Distinction
A critical technical distinction must be made immediately to ensure analytical accuracy.[2]

Literature searches frequently conflate 3-MPA with Perfluoro-3-methoxypropanoic acid
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(PFMPA), a GenX-related PFAS contaminant.[1][2]

Feature Natural 3-MPA Anthropogenic PFMPA

Formula C₄H₈O₃ C₄HF₇O₃

Origin
Microbial fermentation

(Bacillus spp.)[1][2]

Fluoropolymer manufacturing

byproduct

Environmental Fate Biodegradable Persistent, Bioaccumulative

Key Marker Methoxy group (-OCH₃) Perfluoroalkyl ether chain

Primary Biological Sources
Natural 3-MPA is predominantly associated with the secondary metabolism of specific Bacillus

species found in the rhizosphere (plant root zone).

Endophytic Production: Isolated from Bacillus velezensis (strain OQ874364), an endophyte

of the plant Alternanthera philoxeroides. In this context, 3-MPA functions as a bioactive

volatile contributing to the host plant's stress resilience and pathogen defense.

Nematicidal Activity: Bacillus thuringiensis produces 3-MPA as part of a chemical arsenal

against root-knot nematodes (Meloidogyne incognita).[2][3] While less potent than its sulfur-

analog 3-(methylthio)propionic acid, 3-MPA exhibits significant toxicity to nematode juveniles

(J2 stage), suggesting a role in competitive soil ecology.[1]

Part 2: Biosynthetic & Metabolic Pathways[1][2]
The formation of 3-MPA in biological systems is hypothesized to occur via the methylation of 3-

hydroxypropionate (3-HP), a central intermediate in the metabolism of propionate and acrylate.

Putative Biosynthetic Pathway
The conversion relies on an O-methylation step, likely catalyzed by an S-adenosyl-L-

methionine (SAM)-dependent O-methyltransferase (OMT).[1][2] This pathway allows bacteria

to modulate the polarity and volatility of organic acids.[2]

Pathway Logic:
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Precursor: 3-Hydroxypropionate (generated via the

-oxidation of odd-chain fatty acids or the glycerol-3-phosphate pathway).[2]

Modification: Nucleophilic attack of the hydroxyl oxygen on the methyl group of SAM.

Product: 3-Methoxypropionate is released, often functioning as a volatile signal or toxin.[2]

Visualization: The 3-MPA Biosynthesis Node
The following diagram illustrates the metabolic positioning of 3-MPA relative to the central 3-HP

hub.
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Figure 1: Putative biosynthetic pathway of 3-MPA from the central metabolite 3-

hydroxypropionate.[1]

Part 3: Analytical Characterization & Protocols[2]
Detecting natural 3-MPA requires distinguishing it from complex biological backgrounds.[2] Gas

Chromatography-Mass Spectrometry (GC-MS) is the gold standard due to the compound's

volatility.[2]
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Sample Preparation Protocol (Microbial Broth)
Objective: Extraction of 3-MPA from Bacillus fermentation supernatant.

Clarification: Centrifuge culture broth at 10,000

g for 15 min at 4°C to remove cell debris.

Acidification: Adjust pH of the supernatant to 2.0 using 6M HCl. Reasoning: Protonating the

carboxyl group (pKa

4.[2]5) drives the molecule into the organic phase.

Liquid-Liquid Extraction:

Add equal volume of Ethyl Acetate (EtOAc).[2]

Vortex vigorously for 2 minutes.

Separate phases and collect the organic (top) layer.

Repeat extraction 2x.[2]

Concentration: Dry combined organic layers over anhydrous Na₂SO₄ and concentrate under

nitrogen stream.

Derivatization (Optional but Recommended): Treat with TMS (Trimethylsilyl) reagent to

improve peak shape and volatility for GC analysis.[2]

GC-MS Quantification Parameters
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Parameter Setting

Column

HP-5MS (30m

0.25mm

0.25

m)

Carrier Gas Helium (1.0 mL/min)

Injection Splitless, 250°C

Oven Program

40°C (2 min)

5°C/min to 150°C

20°C/min to 280°C

Detection EI Source (70 eV), Scan range 30-300 m/z

Key Fragments
m/z 45 (methoxy), m/z 59 (carboxymethyl), m/z

89 (loss of methyl)

Retention Time
Approx.[1][4][5] 1.90 min (under rapid screening

conditions)

Part 4: Biomedical & Industrial Relevance[1][2][6][7]
Nematicidal Potency
Research on Bacillus thuringiensis (Strain NBIN-863) has benchmarked 3-MPA against other

organic acids for control of root-knot nematodes.[1][2][3][4] While less active than the

methylthio- derivative, 3-MPA is a viable eco-friendly candidate for soil amendment.[2]

Comparative Toxicity (LC₅₀ at 24h against M. incognita J2): | Compound | LC₅₀ (

g/mL) | Relative Potency | | :--- | :--- | :--- | | 3-(Methylthio)propionic acid | < 10.0 | High | | 3-
Methoxypropanoic acid | 36.49 | Moderate | | Valeric acid | 23.21 | Moderate | | Isovaleric acid
| 56.33 | Low |[1]

Drug Development Pharmacophore
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In medicinal chemistry, the 3-methoxypropanoic acid moiety serves as a strategic linker and

chiral building block.

Ambrisentan Intermediate: Structural analogs (e.g., 2-hydroxy-3-methoxy-3,3-

diphenylpropionic acid) are precursors for endothelin receptor antagonists.[1][2]

Peptidomimetics: The methoxy group provides a hydrogen bond acceptor that mimics the

hydration shell of natural amino acids without the lability of a hydroxyl group, enhancing

metabolic stability in peptide drugs.

Workflow: Isolation to Application
The following diagram summarizes the workflow from natural source isolation to functional

application.
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Figure 2: Operational workflow for the isolation and functional validation of biogenic 3-MPA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7771304/docs#natural-occurrence-of-3-
methoxypropanoic-acid-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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